Cas no 716358-46-2 (3-(Isopropylamino)sulfonylbenzoic acid)

• Product Name: 3-(Isopropylamino)sulfonylbenzoic acid
• CAS No: 716358-46-2
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• MDL: MFCD05270857
• CID: 1024759
• PubChem ID: 2103972
• Update Time: 2025-06-08

3-(Isopropylamino)sulfonylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(N-Isopropylsulfamoyl)benzoic acid
• 3-(propan-2-ylsulfamoyl)benzoic acid
• CS-0213132
• SCHEMBL13543487
• SR-01000052223-1
• 3-[(propan-2-yl)sulfamoyl]benzoic acid
• SB77013
• MFCD05270857
• DTXSID00366532
• EN300-09442
• AC6678
• 3-(N-Isopropylsulfamoyl)benzoicacid
• KYDKEDOKJHAVBZ-UHFFFAOYSA-N
• SY028692
• 3-Isopropylsulfamoyl-benzoic acid
• 3-[(isopropylamino)sulfonyl]benzoic acid
• AKOS002669453
• BB 0237869
• 716358-46-2
• HMS1755B03
• Z53033864
• BS-29388
• SR-01000052223
• DB-252224
• 3-(Isopropylamino)sulfonylbenzoic acid

• MDL： MFCD05270857
• Inchi： 1S/C10H13NO4S/c1-7(2)11-16(14,15)9-5-3-4-8(6-9)10(12)13/h3-7,11H,1-2H3,(H,12,13)
• InChI Key： KYDKEDOKJHAVBZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)O)C=1)(NC(C)C)(=O)=O

Computed Properties

• Exact Mass: 243.05700
• Monoisotopic Mass: 243.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• PSA: 91.85000
• LogP: 2.54320

Additional information on 3-(Isopropylamino)sulfonylbenzoic acid

Introduction to 3-(Isopropylamino)sulfonylbenzoic acid (CAS No. 716358-46-2)

3-(Isopropylamino)sulfonylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number 716358-46-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of sulfonylbenzoic acids, which are widely recognized for their diverse biological activities and potential applications in drug development. The presence of an isopropylamino substituent in its molecular structure imparts unique chemical properties, making it a subject of interest for medicinal chemists and researchers exploring novel therapeutic agents.

The molecular structure of 3-(Isopropylamino)sulfonylbenzoic acid consists of a benzoic acid core functionalized with a sulfonyl group and an isopropylamino moiety. This arrangement not only influences its solubility and stability but also plays a crucial role in its interactions with biological targets. The sulfonyl group is known to enhance binding affinity to proteins, while the isopropylamino group contributes to metabolic stability and pharmacokinetic profiles. Such structural features make this compound a valuable scaffold for designing molecules with improved pharmacological properties.

In recent years, there has been a growing interest in sulfonylbenzoic acid derivatives due to their reported activities as inhibitors of various enzymes and receptors involved in metabolic disorders, inflammation, and cancer. 3-(Isopropylamino)sulfonylbenzoic acid has been investigated for its potential role in modulating pathways associated with these conditions. Preliminary studies suggest that this compound may exhibit inhibitory effects on enzymes such as carbonic anhydrase, which is relevant in contexts like altitude sickness and glaucoma treatment. Additionally, its structural similarity to known pharmacologically active compounds positions it as a promising candidate for further exploration.

One of the most compelling aspects of 3-(Isopropylamino)sulfonylbenzoic acid is its versatility in chemical modification. Researchers have leveraged this compound as a starting material to synthesize derivatives with enhanced efficacy or selectivity. For instance, modifications at the aromatic ring or the amine substituent can lead to compounds with improved solubility or reduced toxicity. Such structural tailoring is essential in drug development, where optimizing a molecule's pharmacokinetic and pharmacodynamic properties often determines its success in clinical trials.

The synthesis of 3-(Isopropylamino)sulfonylbenzoic acid involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include sulfonylation of an appropriately substituted benzene derivative followed by introduction of the isopropylamino group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are critical for transitioning from laboratory-scale research to industrial manufacturing. These improvements have also facilitated the exploration of novel synthetic pathways that could further optimize yield and purity.

In the context of drug discovery, 3-(Isopropylamino)sulfonylbenzoic acid has been employed in high-throughput screening (HTS) campaigns to identify lead compounds for various therapeutic areas. Its structural features make it amenable to virtual screening techniques, allowing researchers to predict potential interactions with biological targets before conducting wet-lab experiments. This approach has accelerated the identification of promising candidates, reducing the time and cost associated with traditional drug discovery processes.

The pharmacological profile of 3-(Isopropylamino)sulfonylbenzoic acid has been further elucidated through computational modeling and experimental validation. Molecular docking studies have provided insights into how this compound interacts with target proteins, revealing key binding pockets and hydrogen bonding interactions. These findings have guided medicinal chemists in designing analogs with improved binding affinities and reduced off-target effects. Additionally, preclinical studies have assessed its safety profile and preliminary efficacy in animal models, paving the way for future clinical investigations.

Recent advancements in analytical chemistry have enabled more precise characterization of 3-(Isopropylamino)sulfonylbenzoic acid, including its spectroscopic properties and thermal stability. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided detailed structural information, confirming the identity of functional groups and elucidating conformational preferences. These analytical methods are crucial for ensuring the compound's purity and consistency across different batches, which are essential requirements for pharmaceutical applications.

The potential applications of 3-(Isopropylamino)sulfonylbenzoic acid extend beyond traditional pharmaceuticals into other areas such as agrochemicals and material science. Its unique chemical properties make it suitable for developing novel agrochemicals that target specific biological pathways in pests or crops without harming beneficial organisms. Similarly, its ability to form coordination complexes with metals has sparked interest in using it as a ligand in catalytic systems or for metal ion sequestration applications.

As research continues to uncover new therapeutic possibilities, 3-(Isopropylamino)sulfonylbenzoic acid remains a compelling subject for further investigation. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field, leading to the development of new drugs or functional materials based on this versatile compound. The ongoing exploration of its biological activities and synthetic modifications underscores its significance as a building block in modern chemical research.